Cas no 29623-42-5 ((1R,7S,8R)-bicyclo[5.1.0]octan-8-amine)
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine Chemical and Physical Properties
Names and Identifiers
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- EN300-7283823
- 29623-42-5
- (1R,7S,8R)-bicyclo[5.1.0]octan-8-amine
- AKOS006364665
-
- Inchi: 1S/C8H15N/c9-8-6-4-2-1-3-5-7(6)8/h6-8H,1-5,9H2/t6-,7+,8?
- InChI Key: PTZUOKUZDSFFHW-DHBOJHSNSA-N
- SMILES: NC1[C@H]2CCCCC[C@H]21
Computed Properties
- Exact Mass: 125.120449483g/mol
- Monoisotopic Mass: 125.120449483g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 99.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 26Ų
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7283823-0.05g |
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine |
29623-42-5 | 0.05g |
$924.0 | 2023-05-25 | ||
| Enamine | EN300-7283823-0.1g |
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine |
29623-42-5 | 0.1g |
$968.0 | 2023-05-25 | ||
| Enamine | EN300-7283823-0.25g |
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine |
29623-42-5 | 0.25g |
$1012.0 | 2023-05-25 | ||
| Enamine | EN300-7283823-0.5g |
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine |
29623-42-5 | 0.5g |
$1056.0 | 2023-05-25 | ||
| Enamine | EN300-7283823-1.0g |
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine |
29623-42-5 | 1g |
$1100.0 | 2023-05-25 | ||
| Enamine | EN300-7283823-2.5g |
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine |
29623-42-5 | 2.5g |
$2155.0 | 2023-05-25 | ||
| Enamine | EN300-7283823-5.0g |
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine |
29623-42-5 | 5g |
$3189.0 | 2023-05-25 | ||
| Enamine | EN300-7283823-10.0g |
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine |
29623-42-5 | 10g |
$4729.0 | 2023-05-25 |
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
Additional information on (1R,7S,8R)-bicyclo[5.1.0]octan-8-amine
Comprehensive Overview of (1R,7S,8R)-bicyclo[5.1.0]octan-8-amine (CAS No. 29623-42-5)
(1R,7S,8R)-bicyclo[5.1.0]octan-8-amine is a specialized bicyclic amine compound with a unique stereochemical configuration, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its CAS number, 29623-42-5, serves as a critical identifier for researchers and industry professionals seeking high-purity chemical standards. The compound's rigid bicyclo[5.1.0]octane scaffold and chiral amine functionality have garnered attention for applications in asymmetric catalysis, medicinal chemistry, and material science.
Recent trends in green chemistry and sustainable synthesis have amplified interest in (1R,7S,8R)-bicyclo[5.1.0]octan-8-amine due to its potential as a building block for eco-friendly catalysts. Researchers are exploring its use in enantioselective transformations, particularly in the synthesis of bioactive molecules with reduced environmental impact. The compound's stereospecificity aligns with the growing demand for chiral auxiliaries in drug development, addressing frequent search queries like "chiral amine applications 2024" and "stereoselective synthesis techniques."
From a structural perspective, the bicyclo[5.1.0]octane core exhibits remarkable ring strain and three-dimensional complexity, which contribute to its reactivity profile. Computational chemistry studies (often searched as "DFT calculations for bicyclic amines") suggest that the (1R,7S,8R) configuration optimizes both stability and functional group accessibility. This has led to investigations into its role in molecular recognition systems and supramolecular chemistry – topics frequently appearing in academic search trends.
In pharmaceutical contexts, derivatives of CAS 29623-42-5 are being examined for their bioisosteric potential, particularly in modifying drug pharmacokinetics without compromising therapeutic activity. Industry forums frequently discuss its compatibility with Lipinski's rule of five, making it relevant to searches like "improving drug bioavailability 2024." The amine's hydrogen-bonding capacity and basic nitrogen characteristics enable diverse salt formation, addressing formulation challenges often queried as "amine salt stabilization techniques."
Analytical characterization of (1R,7S,8R)-bicyclo[5.1.0]octan-8-amine typically involves advanced techniques such as chiral HPLC (a trending analytical method) and vibrational circular dichroism. These methods verify the compound's enantiomeric purity – a critical parameter for researchers searching "how to validate chiral purity" or "HPLC methods for bicyclic amines." Recent publications highlight its distinctive NMR fingerprint in deuterated solvents, providing reference data for quality control laboratories.
The compound's stability profile under various conditions (pH, temperature, light exposure) has become a focus area, coinciding with increased searches for "amine compound stability guidelines." Preliminary studies suggest that the bicyclo[5.1.0] framework confers enhanced stability compared to monocyclic analogues, particularly against oxidative degradation – a property valuable for long-term storage considerations in chemical inventories.
Emerging applications in agrochemical research have identified 29623-42-5 derivatives as potential precursors for novel plant growth regulators. This aligns with current agricultural biotechnology trends and frequent queries about "next-generation agrochemical intermediates." The compound's structural features enable selective interactions with biological targets while maintaining favorable environmental degradation profiles.
From a synthetic chemistry standpoint, protocols for large-scale production of (1R,7S,8R)-bicyclo[5.1.0]octan-8-amine continue to evolve, addressing industrial needs reflected in searches like "kilogram-scale chiral amine synthesis." Recent process chemistry advancements have improved atom economy and reduced heavy metal catalyst requirements in its preparation – key metrics in modern process greenness evaluation frameworks.
The compound's crystallographic properties have attracted attention in crystal engineering research, particularly for designing molecular solids with tailored physical characteristics. This connects to trending searches about "predicting crystal structures" and "API polymorph screening." Single-crystal X-ray diffraction studies confirm the steric constraints imposed by the bicyclic system, which influence packing behavior and solubility parameters.
In material science applications, the amine functionality of CAS 29623-42-5 enables covalent attachment to various surfaces and polymers, responding to growing interest in "amine-surface modification techniques." Researchers are investigating its use in smart materials and responsive coatings, where the rigid bicyclic structure provides dimensional stability under thermal stress.
Quality control specifications for (1R,7S,8R)-bicyclo[5.1.0]octan-8-amine typically emphasize enantiomeric excess (>98% ee) and chemical purity (>99% by HPLC), parameters frequently searched by quality assurance professionals. Modern quality by design approaches are being applied to its manufacturing processes to ensure batch-to-batch consistency – a critical consideration for regulatory compliance in advanced applications.
The compound's structure-activity relationship (SAR) studies have become increasingly sophisticated with the adoption of machine learning in chemical research (a hot topic in 2024 searches). Predictive models suggest that modifications to the bicyclo[5.1.0]octane core can fine-tune electronic and steric properties while preserving the advantageous three-dimensional pharmacophore characteristics.
As regulatory landscapes evolve, 29623-42-5 has been included in several REACH-compliant substance inventories, addressing compliance questions often searched as "CAS number regulatory status." Its environmental fate and biodegradation pathways are under investigation to meet increasing demands for eco-design principles in chemical development.
The scientific community continues to explore novel derivatives of (1R,7S,8R)-bicyclo[5.1.0]octan-8-amine, particularly through late-stage functionalization strategies that dominate current synthetic methodology research. These efforts align with persistent searches for "C-H activation of strained systems" and "amine protection-deprotection protocols," reflecting the compound's versatility in complex molecular constructions.
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